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Compound of Interest

Compound Name: Trimethyl isocyanurate

Cat. No.: B1199703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The catalytic trimerization of methyl isocyanate (MIC) is a crucial chemical transformation that

yields 1,3,5-trimethyl-1,3,5-triazinane-2,4,6-trione, also known as trimethyl isocyanurate. This

cyclic trimer possesses a stable six-membered ring structure and finds applications in various

fields, including the development of polymers and as a building block in organic synthesis. The

selection of an appropriate catalyst is paramount to control the cyclotrimerization process

efficiently and to prevent the formation of undesired linear polymers. This document provides

detailed protocols for the catalytic trimerization of methyl isocyanate using various catalysts,

summarizes key quantitative data, and outlines analytical methods for product characterization.

The formation of the MIC trimer is an exothermic reaction (1246 joules per gram of MIC), which

can lead to violent boiling of the MIC if not properly controlled.[1]

Reaction Pathway
The overall reaction involves the cyclotrimerization of three molecules of methyl isocyanate to

form one molecule of 1,3,5-trimethyl-1,3,5-triazinane-2,4,6-trione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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